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Compound of Interest

Compound Name: 3,4-Dichlorobenzonitrile

Cat. No.: B1293625

An In-depth Technical Guide to 3,4-Dichlorobenzonitrile

This technical guide provides a comprehensive overview of 3,4-Dichlorobenzonitrile, a key
chemical intermediate in the pharmaceutical and agrochemical industries. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, synthesis, and applications.

Chemical Identity and Properties

3,4-Dichlorobenzonitrile is a white crystalline powder at room temperature.[1] It is identified
by the CAS number 6574-99-8.[1][2][3][4][5] The chemical formula for 3,4-
Dichlorobenzonitrile is C7H3CI2N.[1][2][3][4]

Chemical Structure:

The structure of 3,4-Dichlorobenzonitrile consists of a benzene ring substituted with two
chlorine atoms at positions 3 and 4, and a nitrile group at position 1.

Table 1: Physicochemical Properties of 3,4-Dichlorobenzonitrile
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Property Value Reference
CAS Number 6574-99-8 [11[2][3][41[5]
Molecular Formula C7H3CI2N [1112][31[4]
Molecular Weight 172.01 g/mol [2][3][6]
Appearance White crystalline powder [1]

Melting Point 74-78 °C [1][5]
Boiling Point 235.5 °C at 760 mmHg [1]

Density 1.4 g/cm3 [1]

Flash Point 95 °C [1][5]
Water Solubility Insoluble [11[5]

LogP 2.86508 [1]

Synthesis of 3,4-Dichlorobenzonitrile

Several methods for the synthesis of 3,4-Dichlorobenzonitrile have been reported. A common

and scalable approach involves a two-step process starting from 1,2-dichlorobenzene.[7][8]

Experimental Protocol: Two-Step Synthesis from 1,2-Dichlorobenzene

This method involves the bromination of 1,2-dichlorobenzene to form 3,4-

dichlorobromobenzene, followed by a cyanidation reaction.[7][8]

Step 1: Bromination of 1,2-Dichlorobenzene

e Materials: 1,2-dichlorobenzene (26.2g), iron powder (2.75g), bromine (26g), sodium sulfite

solution, dichloromethane.

e Procedure:

o Mix 26.2g of 1,2-dichlorobenzene with 2.75g of iron powder in a reaction vessel.[8]

o Heat the mixture to 45°C.[8]
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[e]

Slowly add 26g of bromine dropwise at a rate of 0.2 mL/min.[8]

After the addition is complete, maintain the reaction at temperature for 2 hours.[8]

o

Upon completion, wash the reaction mixture with a sodium sulfite solution and extract with

[¢]

dichloromethane.[8]

The crude product is purified by rectification to yield 3,4-dichlorobromobenzene.[8]

[¢]

Step 2: Cyanidation of 3,4-Dichlorobromobenzene

e Materials: Cuprous cyanide (5.4g), L-proline (0.1g), DMF (25g), 3,4-dichlorobromobenzene
(11.3g), DMF (10g).

e Procedure:
o Mix 5.4g of cuprous cyanide, 0.1g of L-proline, and 25g of DMF in a reaction vessel.[7]
o Heat the mixture to 128°C.[7]
o Prepare a solution of 11.3g of 3,4-dichlorobromobenzene in 10g of DMF.[7]
o Add the 3,4-dichlorobromobenzene solution dropwise to the heated reaction mixture.[7]
o After the addition is complete, maintain the reaction at temperature for 3 hours.[7]

o After the reaction is finished, the product is isolated by water washing and layer separation
to yield 3,4-Dichlorobenzonitrile with a purity of 98.2% and a molar yield of 96.5%.[7]
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1,2-Dichlorobenzene

Bromine (Br2)
Catalyst: Iron (Fe)

Bromination Reaction
(45°C, 2h)

3,4-Dichlorobromobenzene

Step 1: Bromination

Cuprous Cyanide (CuCN)
Catalyst: L-proline
Solvent: DMF

Cyanidation Reaction
(128°C, 3h)

Yield: 96.5%
Purity: 98.2%

3,4-Dichlorobenzonitrile

Step 2: Cyanidation

Figure 1: Two-Step Synthesis of 3,4-Dichlorobenzonitrile

Click to download full resolution via product page

Caption: Figure 1: Two-Step Synthesis of 3,4-Dichlorobenzonitrile

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3,4-

Dichlorobenzonitrile.
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Table 2: Spectroscopic Data for 3,4-Dichlorobenzonitrile

Technique Data Reference

m/z Top Peak: 171, m/z 2nd
Mass Spectrometry (GC-MS) Highest: 173, m/z 3rd Highest: [6]
100

Available in the NIST
Infrared (IR) Spectrum [4]
WebBook

Applications in Research and Development

3,4-Dichlorobenzonitrile is a versatile intermediate with significant applications in the
following sectors:

o Agrochemicals: It is a key intermediate in the synthesis of herbicides and pesticides.[9]
Specifically, it is an important precursor for cyhalofop-butyl, an aryloxyphenoxypropionic acid
herbicide that is highly effective and safe for use in rice cultivation.

e Pharmaceuticals: This compound serves as a building block in the synthesis of various
pharmaceutical agents.[3][9] Its role as an intermediate is critical in the development of new
therapeutic drugs.[9]

e Chemical Synthesis: Beyond its primary applications, it is also used in the production of
dyes, pigments, and other specialty chemicals.[10]

Safety and Handling

Proper handling of 3,4-Dichlorobenzonitrile is essential to ensure laboratory safety.

Table 3: Hazard Identification and Safety Precautions
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Hazard Class Precautionary Statement Reference

Harmful if swallowed. Do not

Acute Toxicity, Oral (Category eat, drink or smoke when using

: : : [6][11]
4) this product. Rinse mouth if
swallowed.
. Harmful in contact with skin.
Acute Toxicity, Dermal )
Wear protective [6][11]

Category 4
( gory 4) gloves/protective clothing.

Causes skin irritation. Wash
Skin Irritation (Category 2) ] ) [6][11]
skin thoroughly after handling.

Causes serious eye irritation.
Wear eye protection/face

Eye Irritation (Category 2) protection. Rinse cautiously [6][11]
with water for several minutes

if in eyes.

Harmful if inhaled. Avoid

Acute Toxicity, Inhalation breathing dust. Use only 61[11]
(Category 4) outdoors or in a well-ventilated
area.
Specific target organ toxicity — )
] May cause respiratory
single exposure (Category 3), [6][11]

) irritation.
Respiratory system

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
[11]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[11]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[11]
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Handling and Storage:

Store in a well-ventilated place.[11]

Keep container tightly closed.[11]

Store locked up.[11]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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